Cas no 2171938-94-4 (4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid)

• Product Name: 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid
• CAS No: 2171938-94-4
• MF: C₂₆H₂₅N₃O₆
• MW: 475.493206739426
• CID: 6138091
• PubChem ID: 165517378
• Update Time: 2025-09-21

4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid
• 2171938-94-4
• EN300-1520160
• 4-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-3-methoxybutanoic acid

• Inchi： 1S/C26H25N3O6/c1-34-16(13-24(30)31)14-27-25(32)22-11-6-12-23(28-22)29-26(33)35-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-12,16,21H,13-15H2,1H3,(H,27,32)(H,30,31)(H,28,29,33)
• InChI Key： ADBALIAHGRIMAN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C(NCC(CC(=O)O)OC)=O)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.17433553g/mol
• Monoisotopic Mass: 475.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 127Ų

Additional information on 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid

Research Briefing on 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid (CAS: 2171938-94-4)

In recent years, the compound 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid (CAS: 2171938-94-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents and biochemical probes. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyridine-2-ylformamido moiety suggests its utility in peptide synthesis and as a building block for more complex molecular architectures.

Recent studies have focused on the synthesis and characterization of this compound, aiming to elucidate its chemical properties and biological activities. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm its structure and purity. Additionally, computational modeling has provided insights into its potential interactions with biological targets, such as enzymes and receptors, which could be leveraged for therapeutic purposes.

One of the key findings from recent research is the compound's role as an intermediate in the synthesis of peptide-based drugs. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), allows for the efficient assembly of peptide chains while minimizing side reactions. This property makes 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid a valuable reagent in the production of bioactive peptides, which are increasingly being explored for their therapeutic potential in diseases such as cancer, infectious diseases, and metabolic disorders.

Furthermore, the compound's unique structure has prompted investigations into its potential as a biochemical probe. Researchers have explored its ability to bind to specific proteins or nucleic acids, thereby enabling the study of molecular interactions and signaling pathways. Such probes are essential tools in chemical biology, facilitating the discovery of new drug targets and the understanding of disease mechanisms at the molecular level.

Despite these promising developments, challenges remain in the practical application of this compound. Issues such as solubility, stability, and scalability of synthesis need to be addressed to fully realize its potential in pharmaceutical development. Ongoing research is focused on optimizing these parameters, with the goal of enabling broader use in drug discovery and development pipelines.

In conclusion, 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methoxybutanoic acid (CAS: 2171938-94-4) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications in peptide synthesis and as a biochemical probe highlight its potential to contribute to the development of novel therapeutics and research tools. Continued exploration of its properties and applications is expected to yield further insights and advancements in the field.